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Compound of Interest

Compound Name: Deuteroferriheme

Cat. No.: B1228466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for utilizing deuteroferriheme (DFH), a stable

isotope-labeled heme analog, as a tracer to study heme trafficking, metabolism, and

incorporation into hemoproteins. By leveraging the mass shift introduced by deuterium, mass

spectrometry (MS) can effectively distinguish between endogenous heme and exogenously

supplied DFH, enabling precise quantitative analysis.

The protocols outlined below cover the entire workflow, from the in vivo incorporation of

deuteroferriheme into cultured cells to the final mass spectrometry-based quantification.

Experimental and Data Analysis Workflow
The overall process involves introducing deuteroferriheme to a biological system, isolating the

proteins of interest, preparing them for mass spectrometry, and analyzing the resulting data to

quantify the level of incorporation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1228466?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

